Cas no 1246776-82-8 (4-Bromo-2,5-dimethoxybenzene-1-sulfonyl chloride)

• Product Name: 4-Bromo-2,5-dimethoxybenzene-1-sulfonyl chloride
• CAS No: 1246776-82-8
• MF: C₈H₈BrClO₄S
• MW: 315.568719863892
• MDL: MFCD17480532
• CID: 4580312
• Update Time: 2025-10-24

4-Bromo-2,5-dimethoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,5-dimethoxybenzene-1-sulfonyl chloride
• SBB082163
• NE24227
• (4-bromo-2,5-dimethoxyphenyl)chlorosulfone
• 4-bromo-2,5-dimethoxybenzenesulfonyl chloride
• 4-Bromo-2,5-dimethoxybenzene-1-sulfonyl chloride

• MDL： MFCD17480532
• Inchi： 1S/C8H8BrClO4S/c1-13-6-4-8(15(10,11)12)7(14-2)3-5(6)9/h3-4H,1-2H3
• InChI Key： SECOFIXVDWSDJB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)S(=O)(=O)Cl)OC

Computed Properties

• Exact Mass: 313.90152 g/mol
• Monoisotopic Mass: 313.90152 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61
• Molecular Weight: 315.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-Bromo-2,5-dimethoxybenzene-1-sulfonyl chloride

4-Bromo-2,5-Dimethoxybenzene-1-Sulfonyl Chloride: A Comprehensive Overview

4-Bromo-2,5-Dimethoxybenzene-1-Sulfonyl Chloride (CAS No. 1246776-82-8) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the para position of the benzene ring, two methoxy groups at the ortho positions, and a sulfonyl chloride group at the meta position. The combination of these functional groups makes it a versatile building block for synthesizing complex molecules with diverse biological activities.

The synthesis of 4-Bromo-2,5-Dimethoxybenzene-1-Sulfonyl Chloride typically involves multi-step reactions, including nucleophilic aromatic substitution and sulfonation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and reduce byproduct formation. These developments are particularly relevant in the context of green chemistry initiatives, which aim to minimize the environmental impact of chemical manufacturing.

One of the most notable applications of 4-Bromo-2,5-Dimethoxybenzene-1-Sulfonyl Chloride is in drug discovery. The compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors and receptor modulators. For example, studies have shown that derivatives of this compound exhibit potent anti-cancer activity by targeting specific signaling pathways. Furthermore, its methoxy groups provide opportunities for further functionalization, allowing chemists to tailor its properties for specific therapeutic applications.

In addition to its role in pharmaceuticals, 4-Bromo-2,5-Dimethoxybenzene-1-Sulfonyl Chloride has found utility in agrochemical research. The compound's ability to act as a precursor for herbicides and fungicides has been explored in recent studies. Its sulfonyl chloride group facilitates reactions with amines and alcohols, enabling the creation of novel agrochemical agents with improved efficacy and reduced environmental toxicity.

From a materials science perspective, 4-Bromo-2,5-Dimethoxybenzene-1-Sulfonyl Chloride has been investigated as a precursor for advanced polymers and coatings. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronics. Researchers have demonstrated that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to enhance device performance and stability.

The pharmacokinetic and toxicological profiles of 4-Bromo-2,5-Dimethoxybenzene-1-Sulfonyl Chloride have also been subjects of recent research. Studies indicate that while the compound exhibits high potency in vitro, its bioavailability and metabolic stability require optimization for therapeutic use. Efforts are underway to develop prodrugs or delivery systems that can mitigate these limitations while maintaining efficacy.

In conclusion, 4-Bromo-2,5-Dimethoxybenzene-1-Sulfonyl Chloride (CAS No. 1246776-82-8) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an essential tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various industries.